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Compound of Interest

Compound Name: Diethyl vinylphosphonate

Cat. No.: B1361785 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Diethyl vinylphosphonate, a versatile organophosphorus compound

used in the synthesis of various pharmaceutical agents and advanced materials. By adhering

to these procedural steps, you can minimize risks and ensure a safe laboratory environment.

Immediate Safety and Handling
While some safety data sheets (SDS) indicate that Diethyl vinylphosphonate is not classified

as hazardous under OSHA's Hazard Communication Standard, it is crucial to handle it with the

care due to all laboratory chemicals.[1][2] The toxicological properties have not been fully

investigated, and it is prudent to avoid contact with skin and eyes and to prevent inhalation of

any mists or vapors.[1][2]

Personal Protective Equipment (PPE):

Proper PPE is your first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling Diethyl vinylphosphonate.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses or Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection Gloves

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

the glove's outer surface) to

avoid skin contact with this

product.[3]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A lab coat is

recommended.

Respiratory Protection Respirator

No protective equipment is

needed under normal use

conditions.[1][2] However, if

vapors or mists are generated,

a multi-purpose combination

respirator cartridge is

recommended.

Operational Plan: Step-by-Step Guidance
A structured approach to handling Diethyl vinylphosphonate is essential for maintaining a

safe workflow.

1. Preparation:

Ensure adequate ventilation in the work area.
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Locate and ensure the functionality of the nearest safety shower and eye bath.

Inspect all PPE for integrity before use.

Review the Safety Data Sheet (SDS) for Diethyl vinylphosphonate.

2. Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[2]

Handle in accordance with good industrial hygiene and safety practices.[1]

Keep the container tightly closed when not in use.

3. In Case of Exposure:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3]

In case of skin contact: Wash off with soap and plenty of water.[3] Remove all contaminated

clothing and shoes immediately.[4]

In case of eye contact: Flush eyes with water as a precaution.[3] Rinse immediately with

plenty of water, also under the eyelids, for at least 15 minutes.[1][4]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[3]

In all cases of exposure, seek medical attention.[1][4][5]

4. Accidental Release Measures:

For personal protection, see the PPE section above.

Prevent further leakage or spillage if safe to do so.

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust) and dispose of as hazardous waste.[1][2]
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Keep in suitable, closed containers for disposal.[1][2]

Disposal Plan
Proper disposal of Diethyl vinylphosphonate and its containers is critical to prevent

environmental contamination.

1. Waste Characterization:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1][2]

2. Disposal of Unused Product:

Dispose of this material and its container to a licensed hazardous-waste disposal company.

Do not empty into drains.[1]

3. Disposal of Contaminated Packaging:

Empty containers should be disposed of in accordance with local and national regulations.

Before disposal of a used container, remove the contents completely.

Key Experimental Data
The following table summarizes important physical and chemical properties of Diethyl
vinylphosphonate.
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Property Value

Molecular Formula C6H13O3P

Molecular Weight 164.14 g/mol

Appearance Light yellow liquid[1][2]

Boiling Point 202 °C (lit.)

Density 1.068 g/mL at 25 °C (lit.)

Flash Point > 110 °C (> 230 °F) - closed cup[1]

Storage Temperature 2-8°C

Workflow for Safe Handling of Diethyl
Vinylphosphonate
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Safe Handling Workflow for Diethyl Vinylphosphonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. chemicalbook.com [chemicalbook.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Diethyl Vinylphosphonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361785#personal-protective-equipment-for-
handling-diethyl-vinylphosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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